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Compound of Interest

Compound Name: Berotralstat

Cat. No.: B606040

For researchers and scientists in the fast-paced world of drug development, maintaining a safe
and efficient laboratory environment is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of berotralstat, a plasma kallikrein inhibitor used in
research for conditions like hereditary angioedema. Adhering to these protocols is crucial for
ensuring personnel safety, environmental protection, and regulatory compliance.

Berotralstat, in its solid form, is not classified as a hazardous waste according to the Resource
Conservation and Recovery Act (RCRA). However, this does not mean it can be discarded as
general trash. Proper disposal of non-hazardous pharmaceutical waste is critical to prevent
environmental contamination and potential misuse.

Key Physicochemical and Safety Data for
Berotralstat

Understanding the properties of berotralstat is the first step toward its safe handling and
disposal. The following table summarizes key quantitative data.
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Property

Value

Citation

Physical Form

White to off-white powder

[1]2]

Water Solubility

Soluble in water at pH < 4 (as

dihydrochloride salt)

[1]

Predicted Water Solubility

0.00238 mg/mL

[3]

Molecular Weight

635.49 g/mol (dihydrochloride

salt)

[1](2]

Hazard Classification

Not classified as RCRA

hazardous waste

Experimental Protocol: Step-by-Step Disposal of

Berotralstat

This protocol outlines the standard operating procedure for the disposal of unused or expired

berotralstat in a laboratory setting.

Materials:

o Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves

» Designated non-hazardous pharmaceutical waste container (typically a blue or white palil

with a lid), clearly labeled "Non-Hazardous Pharmaceutical Waste for Incineration”

e Waste disposal log
o Sealable plastic bags

Procedure:

o Personnel Safety: Before handling berotralstat, ensure you are wearing the appropriate

PPE, including a lab coat, safety glasses, and nitrile gloves.

o Waste Segregation:
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o Identify all berotralstat materials destined for disposal. This includes unused or expired
capsules, powder, and any grossly contaminated materials (e.g., weighing boats,
contaminated wipes).

o Crucially, do not mix berotralstat waste with hazardous chemical waste, biological waste,
sharps, or general laboratory trash.[1]

e Containment of Solid Waste:

o For unused or expired capsules, place them directly into the designated "Non-Hazardous
Pharmaceutical Waste for Incineration" container.

o For loose powder, carefully sweep or wipe up the material, minimizing dust generation.
Place the powder and any cleaning materials into a sealable plastic bag before depositing
it into the designated waste container.

o Decontamination of Empty Containers:

o Empty berotralstat stock bottles should be triple-rinsed with a suitable solvent (e.g., 70%
ethanol). The rinsate should be collected and disposed of as non-hazardous chemical
waste.

o After rinsing, deface or remove the label to protect proprietary information and prevent
misuse. The clean, empty container can then be disposed of in the regular trash or
recycling, in accordance with institutional policy.

» Final Disposal:

o Once the designated non-hazardous pharmaceutical waste container is full, securely seal
the lid.

o Arrange for the container to be collected by your institution's licensed waste management
contractor for incineration. Incineration is the preferred method for destroying non-
hazardous pharmaceuticals to prevent their entry into the environment.[1]

o Record the disposal date and quantity in your laboratory's waste disposal log. Retain any
documentation, such as a certificate of destruction, provided by the waste management
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vendor.[1]

Logical Workflow for Berotralstat Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of berotralstat waste in a laboratory setting.

Berotralstat Disposal Workflow

Identify Berotralstat Waste
(Unused/Expired/Contaminated)

:

Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

Segregate from other waste streams
(Hazardous, Bio, General Trash)

For empty containers

Place solid waste in designated
‘Non-Hazardous Pharmaceutical Waste'
container (Blue Bin)

Triple-rinse empty containers.
Dispose of rinsate as non-hazardous liquid waste.

Securely seal full waste container Deface or remove label
and update disposal log from empty container

Transfer to licensed waste vendor Dispose of clean, empty container
for incineration in regular trash/recycling

Disposal Complete

Click to download full resolution via product page
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Caption: Logical workflow for berotralstat disposal.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of
berotralstat, reinforcing a culture of safety and environmental responsibility. This commitment
to best practices not only protects personnel and the environment but also builds trust in the
scientific community's dedication to responsible research from discovery to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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